Cas no 1214349-50-4 (3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde)

3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde is a fluorinated aromatic aldehyde with a biphenyl core structure. Its key features include the presence of both fluorine and trifluoromethyl substituents, which enhance its electron-withdrawing properties and stability, making it valuable in pharmaceutical and agrochemical synthesis. The aldehyde functional group offers reactivity for further derivatization, such as condensation or reduction reactions. The compound's structural rigidity and fluorinated motifs contribute to improved metabolic stability and bioavailability in drug development. It is commonly utilized as an intermediate in the synthesis of bioactive molecules, particularly those targeting fluorinated scaffolds for enhanced potency and selectivity. Suitable for controlled reactions under inert conditions.

3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde structure

1214349-50-4 structure

Product Name:3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde

CAS No:1214349-50-4

MF:C₁₄H₈F₄O

MW:268.206337928772

CID:4789834

Update Time:2025-10-29

3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde
- Inchi： 1S/C14H8F4O/c15-13-3-1-2-10(7-13)11-4-9(8-19)5-12(6-11)14(16,17)18/h1-8H
- InChI Key： XGOBJEDRKBJJLA-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=O)C=C(C=1)C1C=CC=C(C=1)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 315
XLogP3: 4
Topological Polar Surface Area: 17.1

3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A011002104-1g	3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde	1214349-50-4	97%	1g	$1445.30	2023-09-04

3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde

Research Brief on 3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde (CAS: 1214349-50-4): Recent Advances and Applications

The compound 3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde (CAS: 1214349-50-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its trifluoromethyl and fluoro substituents contribute to enhanced metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors with improved selectivity profiles.

In addition to its pharmacological potential, advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. A recent patent (WO2023056123) describes an optimized catalytic process for its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This progress is particularly relevant for industrial-scale applications in drug manufacturing.

Ongoing research is exploring the compound's applications beyond traditional small-molecule drugs. Preliminary data from a 2024 study suggests its potential as a building block for targeted drug delivery systems, leveraging its unique physicochemical properties to enhance tissue specificity. Furthermore, computational modeling studies have identified promising interactions with several disease-relevant protein targets, opening new avenues for structure-based drug design.

The safety profile and toxicological characteristics of 3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde are currently under investigation, with early results indicating favorable properties for pharmaceutical development. Regulatory considerations and potential intellectual property implications are also being actively discussed within the research community, as evidenced by recent conference proceedings from the American Chemical Society's 2024 national meeting.

In conclusion, 3'-Fluoro-3-(trifluoromethyl)biphenyl-5-carboxaldehyde represents a versatile and promising compound in contemporary drug discovery efforts. Its continued study promises to yield important insights for the development of next-generation therapeutics across multiple disease areas, particularly in oncology and inflammatory disorders. Future research directions may include expanded structure-activity relationship studies and investigation of novel derivative compounds.